molecular formula C18H15N5O2S2 B2992226 (3-(1-allyl-1H-imidazol-3-ium-3-yl)quinoxalin-2-yl)(thiophen-2-ylsulfonyl)amide CAS No. 1264300-15-3

(3-(1-allyl-1H-imidazol-3-ium-3-yl)quinoxalin-2-yl)(thiophen-2-ylsulfonyl)amide

Cat. No. B2992226
CAS RN: 1264300-15-3
M. Wt: 397.47
InChI Key: REDODOAASOUDEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule that contains several functional groups, including an allyl group, an imidazole ring, a quinoxaline moiety, and a thiophene sulfonyl amide group .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. The imidazole ring, for example, is a five-membered ring with two nitrogen atoms .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the allyl group could potentially undergo reactions with electrophiles, and the imidazole ring might be involved in acid-base reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the imidazole ring might make it somewhat polar and capable of forming hydrogen bonds .

Scientific Research Applications

Pharmacological Applications

Research involving imidazoquinoxaline derivatives has shown significant pharmacological potential. For instance, compounds with imidazoquinoxaline structures have been developed with high affinity for the gamma-aminobutyric acid A/benzodiazepine receptor complex, indicating varying efficacies from antagonists to full agonists, with potential anticonvulsant and anxiolytic activities. Such compounds have been evaluated for their effectiveness in animal models, demonstrating limited benzodiazepine-type side effects (Jacobsen et al., 1996). Additionally, novel AMPA receptor antagonists have been synthesized from imidazoquinoxaline derivatives, showing high affinity for AMPA receptors with significant potential in neuroprotection and the treatment of neurological disorders (Ohmori et al., 1996).

Organic Synthesis and Material Science

In the realm of organic synthesis, imidazoquinoxaline compounds have been utilized in the development of novel synthetic pathways. For example, the synthesis of benzo[4,5]imidazo[1,2-a]quinoxaline derivatives via I2-mediated direct sp3 C–H amination reaction represents a transition-metal-free and scalable approach, highlighting the structural versatility and reactivity of quinoxaline derivatives for constructing complex heterocycles (Chen et al., 2020). Furthermore, thiophene derivatives have been explored for their electronic properties, contributing to advancements in materials science, particularly in the development of semiconducting materials and organic electronics.

Antitumor Activity

The synthesis of quinazolinones with allylphenyl quinoxaline hybrids has demonstrated significant anti-proliferative activity against various cancer cell lines, including cervical, pancreatic, breast, and neuroblastoma cell lines. These findings suggest the therapeutic potential of quinoxaline derivatives in cancer treatment, with certain compounds exhibiting promising GI50 values against these cell lines (Palem et al., 2016).

properties

IUPAC Name

N-[3-(3-prop-2-enylimidazol-3-ium-1-yl)quinoxalin-2-yl]thiophene-2-sulfonimidate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15N5O2S2/c1-2-9-22-10-11-23(13-22)18-17(19-14-6-3-4-7-15(14)20-18)21-27(24,25)16-8-5-12-26-16/h2-8,10-13H,1,9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

REDODOAASOUDEO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CC[N+]1=CN(C=C1)C2=NC3=CC=CC=C3N=C2N=S(=O)(C4=CC=CS4)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15N5O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.